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Compound of Interest

Compound Name: C23H16Br2N204

Cat. No.: B12622877

A comprehensive search for the chemical compound with the molecular formula
C23H16Br2N204 has revealed a significant lack of publicly accessible experimental data. This
scarcity of information prevents a thorough comparison of its performance and the
reproducibility of its experimental results against other alternatives.

Initial investigations into scientific databases and chemical repositories did not yield a common
name or a widely recognized identifier for a compound with the precise molecular formula
C23H16Br2N204. While searches returned information for structurally related compounds or
those with similar elemental compositions, no direct matches were found that would allow for a
detailed analysis as requested. For instance, the compound Brucine (C23H26N204) was
identified, but it differs in its hydrogen count and lacks the two bromine atoms specified in the

query.

This absence of data makes it impossible to construct a comparative guide detailing
experimental protocols, quantitative data, or signaling pathways related to C23H16Br2N204.
To proceed with a meaningful analysis, further clarification on the compound in question is
required.

Recommendations for Researchers and Scientists:

To enable a comprehensive review and comparison, it is crucial to provide a more specific
identifier for the compound of interest. This could include:
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e Common or trade name: If the compound is known by a name other than its molecular
formula.

e CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts
Service.

e Relevant publications: Citing any research papers or patents that describe the synthesis,
characterization, or biological evaluation of C23H16Br2N204 would provide the necessary
foundation for this analysis.

Without this additional information, any attempt to create a comparison guide would be
speculative and lack the scientific rigor required by the research community. We encourage
researchers, scientists, and drug development professionals who have information on
C23H16Br2N204 to provide these details to facilitate a thorough and objective evaluation.

 To cite this document: BenchChem. [In-depth Analysis of C23H16Br2N204 Reveals a Gap in
Publicly Available Experimental Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12622877#reproducibility-of-c23h16br2n204-
experimental-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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